![molecular formula C20H18ClN3O4S2 B284377 2-{3-allyl-4-oxo-2-[(phenylsulfonyl)imino]-1,3-thiazolidin-5-yl}-N-(4-chlorophenyl)acetamide](/img/structure/B284377.png)
2-{3-allyl-4-oxo-2-[(phenylsulfonyl)imino]-1,3-thiazolidin-5-yl}-N-(4-chlorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{3-allyl-4-oxo-2-[(phenylsulfonyl)imino]-1,3-thiazolidin-5-yl}-N-(4-chlorophenyl)acetamide, also known as ACT-246475, is a small molecule drug that has been studied for its potential therapeutic effects. This compound belongs to the class of thiazolidinone derivatives and has been shown to have promising results in preclinical studies.
Mechanism of Action
The mechanism of action of 2-{3-allyl-4-oxo-2-[(phenylsulfonyl)imino]-1,3-thiazolidin-5-yl}-N-(4-chlorophenyl)acetamide is not fully understood. However, it has been shown to inhibit the activity of a protein called bromodomain-containing protein 4 (BRD4). BRD4 is involved in the regulation of gene expression and has been implicated in various diseases, including cancer and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. The compound has also been shown to inhibit the proliferation and migration of cancer cells. In addition, it has been shown to reduce fibrosis in animal models of liver and lung disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{3-allyl-4-oxo-2-[(phenylsulfonyl)imino]-1,3-thiazolidin-5-yl}-N-(4-chlorophenyl)acetamide in lab experiments is its specificity for BRD4. This allows researchers to study the effects of inhibiting this protein without affecting other cellular processes. However, one limitation is that the compound has not yet been studied in clinical trials, so its safety and efficacy in humans are not yet known.
Future Directions
There are several future directions for the study of 2-{3-allyl-4-oxo-2-[(phenylsulfonyl)imino]-1,3-thiazolidin-5-yl}-N-(4-chlorophenyl)acetamide. One area of interest is the potential use of the compound in the treatment of cancer. Preclinical studies have shown promising results in various types of cancer, including leukemia, lymphoma, and solid tumors. Another area of interest is the potential use of the compound in the treatment of fibrotic diseases, such as liver and lung fibrosis. Further studies are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 2-{3-allyl-4-oxo-2-[(phenylsulfonyl)imino]-1,3-thiazolidin-5-yl}-N-(4-chlorophenyl)acetamide involves the reaction of 2-amino-4-chlorobenzoic acid with thionyl chloride to form 2-chloro-4-chlorobenzoyl chloride. This compound is then reacted with N-(4-chlorophenyl)acetamide and allyl isothiocyanate to form the desired product.
Scientific Research Applications
2-{3-allyl-4-oxo-2-[(phenylsulfonyl)imino]-1,3-thiazolidin-5-yl}-N-(4-chlorophenyl)acetamide has been studied for its potential therapeutic effects in various diseases. It has been shown to have anti-inflammatory, anti-tumor, and anti-fibrotic effects in preclinical studies. The compound has been studied in animal models of rheumatoid arthritis, multiple sclerosis, and cancer.
Properties
Molecular Formula |
C20H18ClN3O4S2 |
---|---|
Molecular Weight |
464 g/mol |
IUPAC Name |
2-[2-(benzenesulfonylimino)-4-oxo-3-prop-2-enyl-1,3-thiazolidin-5-yl]-N-(4-chlorophenyl)acetamide |
InChI |
InChI=1S/C20H18ClN3O4S2/c1-2-12-24-19(26)17(13-18(25)22-15-10-8-14(21)9-11-15)29-20(24)23-30(27,28)16-6-4-3-5-7-16/h2-11,17H,1,12-13H2,(H,22,25) |
InChI Key |
BIVFPLDPSWNIAH-UHFFFAOYSA-N |
SMILES |
C=CCN1C(=O)C(SC1=NS(=O)(=O)C2=CC=CC=C2)CC(=O)NC3=CC=C(C=C3)Cl |
Canonical SMILES |
C=CCN1C(=O)C(SC1=NS(=O)(=O)C2=CC=CC=C2)CC(=O)NC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.